2-({3-[5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}amino)benzoic acid

• IUPAC Name: 2-[3-[(5E)-5-[(4-ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoic acid
• InChI: InChI=1S/C22H20N2O4S2/c1-2-14-7-9-15(10-8-14)13-18-20(26)24(22(29)30-18)12-11-19(25)23-17-6-4-3-5-16(17)21(27)28/h3-10,13H,2,11-12H2,1H3,(H,23,25)(H,27,28)/b18-13+
• InChI Key: GTHQYKCVZCYVTI-QGOAFFKASA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3C(=O)O
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "2-({3-[5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}amino)benzoic acid" involves multi-step chemical reactions, starting typically from simple precursors like aromatic aldehydes and progressing through condensation reactions. For instance, the synthesis of related 4-thiazolidinone derivatives involves cyclocondensation reactions of thiosemicarbazides with mercaptoacetic acid or 2-mercaptopropionic acid, under the catalysis of substances like zinc chloride in specific solvents like dioxane or ethanol (Spoorthy et al., 2021). These syntheses highlight the versatility of thiazolidinone scaffolds in generating a plethora of structurally diverse and biologically active compounds.

Molecular Structure Analysis

The molecular structure of compounds within this family is characterized by the presence of a 5-benzylidene-thiazolidine moiety, which is essentially planar and can form various intra- and inter-molecular interactions, including hydrogen bonding and π-π stacking interactions. This structural feature contributes to the stability and crystalline properties of these compounds, as demonstrated in studies like that by Kosma et al. (2012), which discusses the crystal structure of a similar compound where the benzoic acid molecules are arranged in layers facilitated by hydrogen bonds and π-π interactions (Kosma, Selzer, & Mereiter, 2012).

Chemical Reactions and Properties

Thiazolidinone derivatives engage in a variety of chemical reactions, reflecting their rich chemical properties. For instance, they can undergo addition reactions with aminobenzenethiol, resulting in the formation of novel thiazolidinones with potential fungicidal applications, as reported in studies on the reaction of 5-methoxycarbonylmethylidene-2-thioxo-4-thiazolidones (Nagase, 1974). These reactions underscore the reactivity of the thiazolidinone core, which can be exploited for the synthesis of targeted molecules with desired biological activities.